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Compound of Interest

Compound Name: LY-395153

CAS No.: 211313-51-8

Cat. No.: B1675692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY-395153 is a potent and selective positive allosteric modulator (PAM) of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. As a member of the benzamide

class of compounds, it has been investigated for its potential therapeutic effects in neurological

and psychiatric disorders. This technical guide provides a comprehensive overview of the

chemical properties, structure, and relevant experimental methodologies associated with LY-
395153.

Chemical Structure and Properties
LY-395153, with the IUPAC name N-[4-[1-(propan-2-ylsulfonylamino)propan-2-

yl]phenyl]benzamide, is characterized by a central phenyl ring substituted with a benzamide

group and a sulfonamide-containing propyl side chain.

Chemical Structure:
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Table 1: General Chemical Properties of LY-395153

Property Value Source

IUPAC Name

N-[4-[1-(propan-2-

ylsulfonylamino)propan-2-

yl]phenyl]benzamide

PubChem

Molecular Formula C₁₉H₂₄N₂O₃S PubChem

Molecular Weight 360.5 g/mol PubChem

CAS Number 211313-51-8 PubChem

Canonical SMILES

CC(C)S(=O)

(=O)NCC(C)C1=CC=C(C=C1)

NC(=O)C2=CC=CC=C2

PubChem

Solubility Soluble in DMSO.[1] MedKoo Biosciences

Storage

Dry, dark, and at 0 - 4°C for

short term (days to weeks) or

-20°C for long term (months to

years).[1]

MedKoo Biosciences

Table 2: Computed Physicochemical Properties of LY-395153
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Property Value Source

XLogP3 3.2 PubChem

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 7 PubChem

Exact Mass 360.15076381 PubChem

Monoisotopic Mass 360.15076381 PubChem

Topological Polar Surface Area 78.4 Å² PubChem

Heavy Atom Count 25 PubChem

Note: Experimental data for melting point, boiling point, and pKa are not readily available in the

public domain. The provided physicochemical properties are computed.

Mechanism of Action and Signaling Pathway
LY-395153 acts as a positive allosteric modulator of AMPA receptors. Unlike direct agonists that

bind to the glutamate binding site, PAMs like LY-395153 bind to a distinct allosteric site on the

receptor complex. This binding event modulates the receptor's function, typically by slowing the

rate of deactivation and/or desensitization in the presence of glutamate.[2] The potentiation of

AMPA receptor activity leads to an increased influx of cations, primarily Na⁺ and Ca²⁺, into the

postsynaptic neuron.

This enhanced calcium influx is a critical trigger for various downstream signaling cascades.

Key among these is the activation of calcium/calmodulin-dependent protein kinase II (CaMKII)

and protein kinase C (PKC).[3][4] These kinases phosphorylate various synaptic proteins,

including the AMPA receptor subunits themselves, which can lead to the insertion of more

AMPA receptors into the postsynaptic membrane, thereby strengthening the synapse.[3][4]
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Caption: Simplified signaling pathway of LY-395153 as an AMPA receptor PAM.

Experimental Protocols
[³H]LY-395153 Radioligand Binding Assay
This protocol is adapted from general radioligand binding assay procedures and specific details

reported for [³H]LY-395153.[5]

Objective: To determine the binding affinity (Kd) and density (Bmax) of LY-395153 to AMPA

receptors in a given tissue preparation (e.g., rat cortical membranes).

Materials:

[³H]LY-395153 (radioligand)

Unlabeled LY-395153 (for determining non-specific binding)

Rat cortical membranes (or other tissue/cell preparation expressing AMPA receptors)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

L-Glutamate

Glass fiber filters (e.g., Whatman GF/B)
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Scintillation vials and scintillation cocktail

Filtration apparatus

Scintillation counter

Procedure:

Membrane Preparation: Homogenize rat cerebral cortex in ice-cold assay buffer. Centrifuge

the homogenate at low speed to remove nuclei and large debris. Centrifuge the resulting

supernatant at high speed to pellet the membranes. Wash the membrane pellet by

resuspension in fresh buffer and recentrifugation. Resuspend the final pellet in assay buffer

to a desired protein concentration.

Assay Setup: In a 96-well plate, set up triplicate tubes for total binding, non-specific binding,

and various concentrations of the radioligand for saturation experiments.

Total Binding: Add assay buffer, L-Glutamate (e.g., 100 µM final concentration), membrane

preparation, and [³H]LY-395153.

Non-specific Binding: Add assay buffer, L-Glutamate, membrane preparation, a high

concentration of unlabeled LY-395153 (e.g., 10 µM), and [³H]LY-395153.

Saturation Binding: Prepare serial dilutions of [³H]LY-395153 in assay buffer.

Incubation: Incubate the plates at a controlled temperature (e.g., 4°C) for a sufficient time to

reach equilibrium (e.g., 60 minutes).

Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through

glass fiber filters using a cell harvester. Wash the filters rapidly with ice-cold assay buffer to

remove unbound radioligand.

Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the

radioactivity using a scintillation counter.

Data Analysis:

Calculate specific binding by subtracting non-specific binding from total binding.
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For saturation experiments, plot specific binding against the concentration of [³H]LY-
395153.

Analyze the data using non-linear regression to determine the Kd and Bmax values.
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Caption: General workflow for a radioligand binding assay.

General Protocol for Melting Point Determination
This is a general procedure for determining the melting point of a solid organic compound.[1][6]

[7][8]
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Objective: To determine the melting point range of a solid compound as an indicator of its

purity.

Materials:

Solid sample of the compound

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Procedure:

Sample Preparation: Ensure the sample is dry and finely powdered.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount (2-3 mm height) of the solid into the sealed end.

Melting Point Measurement:

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20°C below the expected

melting point.

Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).

Purity Assessment: A pure compound will have a sharp melting point range (typically 0.5-

2°C). Impurities tend to depress and broaden the melting range.
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General Protocol for pKa Determination by
Spectrophotometry
This is a general method for determining the acid dissociation constant (pKa) of a compound

with a UV-active chromophore.[9][10][11]

Objective: To determine the pKa of a compound by measuring the change in its UV absorbance

as a function of pH.

Materials:

Compound of interest

A series of buffers covering a wide pH range (e.g., pH 2 to 12)

UV-Vis spectrophotometer

pH meter

Procedure:

Preparation of Solutions: Prepare a stock solution of the compound in a suitable solvent

(e.g., water, methanol, or DMSO). Prepare a series of buffered solutions at different known

pH values.

UV-Vis Spectra: Record the UV-Vis spectrum of the compound in a highly acidic solution

(where it is fully protonated) and in a highly basic solution (where it is fully deprotonated).

Absorbance Measurements: Prepare a series of solutions of the compound in the different

pH buffers. Ensure the final concentration of the compound is the same in all solutions.

Measure the absorbance of each solution at a wavelength where the protonated and

deprotonated forms have significantly different absorbance values.

Data Analysis: Plot the absorbance versus pH. The resulting data should form a sigmoidal

curve. The pKa is the pH at the inflection point of this curve, which corresponds to the pH at

which the concentrations of the protonated and deprotonated species are equal.
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Synthesis
A specific, detailed synthesis protocol for LY-395153 is not readily available in peer-reviewed

literature. However, its structure suggests a synthetic route involving the formation of an amide

bond and a sulfonamide bond. A plausible general approach would involve:

Synthesis of the amine precursor: Starting with a suitable substituted aniline, the propyl side

chain can be introduced, followed by the installation of the amine group that will form the

sulfonamide.

Sulfonamide formation: Reaction of the amine precursor with propan-2-sulfonyl chloride

would form the sulfonamide linkage.

Amide formation: Acylation of the resulting aniline derivative with benzoyl chloride would

yield the final product, LY-395153.

The synthesis of related N-acyl sulfonamides often involves the reaction of a sulfonamide with

an acid chloride or anhydride in the presence of a base.[12]
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(Final Product)
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Caption: A logical, high-level overview of a potential synthesis route for LY-395153.

Conclusion
LY-395153 is a valuable research tool for investigating the role of AMPA receptor potentiation in

synaptic plasticity and its potential as a therapeutic strategy. This guide has provided a detailed

overview of its chemical properties, mechanism of action, and key experimental methodologies.

While specific experimental data for some physical properties and a detailed synthesis protocol

are not publicly available, the information compiled here offers a solid foundation for

researchers and drug development professionals working with this compound. Further

investigation into proprietary sources such as patents may yield more specific quantitative data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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